Cas no 1783924-61-7 (tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate)

• Product Name: tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate
• CAS No: 1783924-61-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5711577
• PubChem ID: 84801674
• Update Time: 2025-06-25

tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2-(2-METHYLPIPERIDIN-4-YL)ETHYL)CARBAMATE
• 1783924-61-7
• AT33870
• tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate
• tert-ButylN-[2-(2-methylpiperidin-4-yl)ethyl]carbamate
• EN300-1178491
• Carbamic acid, N-[2-(2-methyl-4-piperidinyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H26N2O2/c1-10-9-11(5-7-14-10)6-8-15-12(16)17-13(2,3)4/h10-11,14H,5-9H2,1-4H3,(H,15,16)
• InChI Key： IAIZJKYUFUMGRL-UHFFFAOYSA-N
• SMILES： O(C(NCCC1CCNC(C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 0.950±0.06 g/cm3(Predicted)
• Boiling Point: 346.0±15.0 °C(Predicted)
• pka: 12.86±0.46(Predicted)

Additional information on tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate

tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate: A Comprehensive Overview

tert-Butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate is a compound with the CAS number 1783924-61-7, and it has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The molecule's structure is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a 2-(2-methylpiperidin-4-yl)ethyl moiety. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of tert-butyl carbamates in drug delivery systems due to their ability to act as prodrugs. The tert-butyl group is known for its stability under physiological conditions, making it an ideal candidate for controlled drug release mechanisms. In this context, tert-butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate has shown potential as a precursor for bioactive molecules. Researchers have explored its role in enhancing the bioavailability of certain drugs by modulating their pharmacokinetic profiles.

The 2-methylpiperidine ring in the molecule introduces additional complexity and functionality. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as scaffolds for bioactive compounds. The methyl substitution at the 2-position of the piperidine ring enhances the compound's lipophilicity, which is a critical factor in drug design. This feature makes tert-butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate a promising candidate for use in developing drugs with improved solubility and permeability.

From a synthetic perspective, the preparation of tert-butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate involves a multi-step process that typically begins with the synthesis of the piperidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to enantiomerically pure versions of this compound, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role.

In terms of applications, tert-butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its versatility as a building block allows for further functionalization to create derivatives with enhanced biological activity. For instance, researchers have explored its use in creating inhibitors for various enzymes, including kinases and proteases, which are key targets in cancer therapy.

Moreover, the compound's stability under thermal and chemical conditions makes it suitable for use in industrial processes. Its ability to withstand harsh reaction conditions without degradation ensures its utility in large-scale manufacturing processes. This property has led to its consideration in the development of advanced materials, such as polyurethanes and other polymers.

Recent studies have also focused on understanding the environmental impact of tert-butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate. As concerns about sustainability grow, there is an increasing need to develop eco-friendly alternatives to traditional chemicals. Researchers are exploring methods to synthesize this compound using renewable feedstocks and green chemistry principles, which could significantly reduce its environmental footprint.

In conclusion, tert-butyl N-[2-(2-methylpiperidin-4-yl)ethyl]carbamate (CAS No: 1783924-61-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, material science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.